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Compound of Interest

Compound Name: 3-Ethyl-2-methylhexane

Cat. No.: B097986

Audience: Researchers, scientists, and drug development professionals.

Core Subject: An in-depth analysis of the molecular formula and weight of the branched-chain
alkane, 3-Ethyl-2-methylhexane.

Introduction

3-Ethyl-2-methylhexane is a saturated hydrocarbon and a structural isomer of nonane. As a
branched-chain alkane, its physical and chemical properties are of interest in various fields,
including organic chemistry, materials science, and as a component in fuel mixtures. This guide
provides a concise summary of its core molecular properties, specifically its molecular formula
and weight, derived from standardized chemical databases.

Core Molecular Data

The fundamental molecular characteristics of 3-Ethyl-2-methylhexane are summarized below.
This data is computationally derived and widely accepted in chemical literature.
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Property Value Source
Molecular Formula C9H20 [1112][3]
Molecular Weight 128.25 g/mol [1]
Alternate Molecular Weight 128.2551 g/mol [3]
CAS Registry Number 16789-46-1 [3]

Experimental Protocols

Detailed experimental protocols concerning signaling pathways or specific drug development
assays involving 3-Ethyl-2-methylhexane are not readily available in published literature. As a
simple, non-polar hydrocarbon, it is not typically investigated for biological activity or as a
pharmacological agent. Its primary relevance in experimental contexts is often as a non-polar
solvent, a reference standard in chromatography, or as a component in petrochemical studies.

Logical Derivation of Molecular Properties

The molecular formula and weight of 3-Ethyl-2-methylhexane are derived directly from its
structure. The IUPAC name itself provides the necessary information to deduce the atomic
composition. The following diagram illustrates the logical workflow from structural components

to the final molecular weight.
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Structural Components
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Caption: Logical workflow from structural components to molecular weight.

Summary
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3-Ethyl-2-methylhexane is an alkane with the molecular formula C9H20.[1][2][3] Its structure
consists of a six-carbon hexane backbone with a methyl group on the second carbon and an
ethyl group on the third carbon.[4] Based on its atomic composition, its calculated molecular
weight is approximately 128.25 g/mol .[1] While it serves as a useful compound in foundational
organic chemistry, extensive experimental data related to biological pathways or drug
interactions is not characteristic of this molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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